Cas no 214353-20-5 (Pyrrolo[1,2-a]quinoxaline,1,2,3,3a,4,5-hexahydro-, (3aR)-)
214353-20-5 structure
Product Name:Pyrrolo[1,2-a]quinoxaline,1,2,3,3a,4,5-hexahydro-, (3aR)-
CAS No:214353-20-5
MF:C11H14N2
MW:174.242262363434
CID:242856
PubChem ID:40639603
Update Time:2025-04-19
Pyrrolo[1,2-a]quinoxaline,1,2,3,3a,4,5-hexahydro-, (3aR)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolo[1,2-a]quinoxaline,1,2,3,3a,4,5-hexahydro-, (3aR)-
- (3aR)-1,2,3,3a,4,5-Hexahydropyrrolo[1,2-a]quinoxaline
- Pyrrolo[1,2-a]quinoxaline, 1,2,3,3a,4,5-hexahydro-, (3aR)- (9CI)
- DTXSID001215775
- SCHEMBL7982332
- (R)-1,2,3,3A,4,5-hexahydropyrrolo[1,2-a]quinoxaline
- (3aR)-1,2,3,3a,4,5-hexahydro-pyrrolo[1,2-a]quinoxaline
- Pyrrolo[1,2-a]quinoxaline,1,2,3,3a,4,5-hexahydro-,(3ar)-(9ci)
- 214353-20-5
- IZAIOGMVPVWOKY-SECBINFHSA-N
-
- Inchi: 1S/C11H14N2/c1-2-6-11-10(5-1)12-8-9-4-3-7-13(9)11/h1-2,5-6,9,12H,3-4,7-8H2/t9-/m1/s1
- InChI Key: IZAIOGMVPVWOKY-SECBINFHSA-N
- SMILES: N12C3C=CC=CC=3NC[C@H]1CCC2
Computed Properties
- Exact Mass: 174.115698455g/mol
- Monoisotopic Mass: 174.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 15.3Ų
Pyrrolo[1,2-a]quinoxaline,1,2,3,3a,4,5-hexahydro-, (3aR)- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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